N-(2-bromophenyl)-2-chloro-N-methylacetamide

• IUPAC Name: N-(2-bromophenyl)-2-chloro-N-methylacetamide
• InChI: InChI=1S/C9H9BrClNO/c1-12(9(13)6-11)8-5-3-2-4-7(8)10/h2-5H,6H2,1H3
• InChI Key: ZVTWPDRAGBMCGL-UHFFFAOYSA-N
• Canonical SMILES: CN(C1=CC=CC=C1Br)C(=O)CCl
• Molecular Formula: C9H9BrClNO
• Molecular Weight: 262.53 g/mol

Description

N-(2-bromophenyl)-2-chloro-N-methylacetamide is a chemical compound with the molecular formula C9H9BrClNO. It is commonly referred to as BAC, and is used in various scientific research applications. BAC is a white to off-white crystalline powder that is soluble in organic solvents, but insoluble in water. In

Mechanism of Action

The mechanism of action of BAC is not fully understood. However, it has been suggested that BAC may act as an inhibitor of acetylcholinesterase, an enzyme that breaks down the neurotransmitter acetylcholine. This may lead to an increase in the levels of acetylcholine in the brain, which can have various effects on the nervous system.
Biochemical and Physiological Effects:
BAC has been shown to have various biochemical and physiological effects. It has been shown to have anticonvulsant properties, and has been used in the treatment of epilepsy. BAC has also been shown to have analgesic properties and has been used in the treatment of pain. Additionally, BAC has been shown to have anti-inflammatory properties, which makes it a potential candidate for the treatment of various inflammatory diseases.

Advantages and Limitations for Lab Experiments

One of the advantages of using BAC in lab experiments is that it is readily available and relatively inexpensive. Additionally, BAC has been shown to have various biochemical and physiological effects, which makes it a useful tool for studying the nervous system. However, one limitation of using BAC is that its mechanism of action is not fully understood, which makes it difficult to interpret the results of experiments.

Future Directions

There are several future directions for the use of BAC in scientific research. One potential direction is the development of new compounds based on the structure of BAC. Another potential direction is the investigation of the mechanism of action of BAC, which could provide insights into the functioning of the nervous system. Additionally, BAC could be used in the development of new drugs for the treatment of various diseases, such as epilepsy and inflammation.
Conclusion:
In conclusion, N-(2-bromophenyl)-2-chloro-N-methylacetamide is a chemical compound that has various scientific research applications. It is readily available and relatively inexpensive, and has been shown to have various biochemical and physiological effects. While its mechanism of action is not fully understood, BAC is a useful tool for studying the nervous system and has potential applications in the development of new drugs. Further research is needed to fully understand the mechanism of action of BAC and to explore its potential applications.

Synthesis Methods

BAC can be synthesized using various methods, including the reaction of 2-bromophenylamine with chloroacetyl chloride in the presence of triethylamine. Another method involves the reaction of 2-bromophenylamine with chloroacetic acid in the presence of thionyl chloride. The yield of BAC using these methods is typically around 70-80%.

Scientific Research Applications

BAC is mainly used in scientific research as a reagent for the synthesis of various compounds. It is also used as a starting material for the synthesis of pharmaceuticals and agrochemicals. BAC has been used in the synthesis of various compounds, including N-(2-bromophenyl)-2-chloro-N-methylpropanamide, which has been shown to have anti-inflammatory properties.